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Compound of Interest

Compound Name: 1-Butanol, 3-(3-hydroxybutoxy)-

Cat. No.: B3192833 Get Quote

An In-depth Technical Guide to 1-Butanol, 3-(3-
hydroxybutoxy)-
This technical guide provides a comprehensive overview of the chemical properties and

structure of 1-Butanol, 3-(3-hydroxybutoxy)-. The information is intended for researchers,

scientists, and drug development professionals, with a focus on presenting available data in a

structured format and outlining potential experimental methodologies.

Chemical Properties and Structure
1-Butanol, 3-(3-hydroxybutoxy)-, also known by its IUPAC name 4-(4-hydroxybutan-2-

yloxy)butan-2-ol, is a di-secondary ether diol.[1] While specific experimental data for this

compound is limited in publicly available literature, a summary of its computed properties and

data for a related isomer provides valuable insight.

Structural Information
The chemical structure of 1-Butanol, 3-(3-hydroxybutoxy)- consists of an eight-carbon chain

with two hydroxyl groups and an ether linkage.
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Generalized Williamson Ether Synthesis Workflow

Start: Prepare Diol Solution

Add Strong Base (e.g., NaH)
in Aprotic Solvent

Alkoxide Formation

Add Halo-alcohol

SN2 Reaction
(Ether Formation)

Quench Reaction

Extract Product

Purify Product
(e.g., Chromatography)

End: Pure Di-secondary Ether Diol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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